4-(5-Bromo-2-pyrimidinyloxy)-3-chloroaniline

• Molecular Formula: C10H7BrClN3O
• Molecular Weight: 300.54 g/mol
• IUPAC Name: 4-(5-bromopyrimidin-2-yl)oxy-3-chloroaniline
• InChI: InChI=1S/C10H7BrClN3O/c11-6-4-14-10(15-5-6)16-9-2-1-7(13)3-8(9)12/h1-5H,13H2
• InChI Key: WAKXDNJQNFKVJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1N)Cl)OC2=NC=C(C=N2)Br

Description

4-(5-Bromo-2-pyrimidinyloxy)-3-chloroaniline is a useful research compound. Its molecular formula is C10H7BrClN3O and its molecular weight is 300.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Into a flask, 7.00 g of 5-bromo-2-chloropyrimidine, 5.19 g of 4-amino-2-chlorophenol, 9.98 g of potassium carbonate and 70 ml of dimethylsulfoxide were introduced, and reacted in a nitrogen atmosphere at 120° C. for 1.5 hours under stirring. After the completion of the reaction, the product was poured into water, and extracted with ethyl acetate. The extract was washed with water and a saturated sodium chloride aqueous solution, dried over anhydrous sodium sulfate, and then purified by silica gel column chromatography, whereby 6.80 g of oily 4-(5-bromo-2-pyrimidinyloxy)-3-chloroaniline was obtained.